Cas no 55045-01-7 (2-(Acetyloxy)-1,4-benzenedicarboxylic acid dimethyl ester)

• Product Name: 2-(Acetyloxy)-1,4-benzenedicarboxylic acid dimethyl ester
• CAS No: 55045-01-7
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 2185555
• PubChem ID: 601430
• Update Time: 2025-04-21

2-(Acetyloxy)-1,4-benzenedicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Acetyloxy)-1,4-benzenedicarboxylic acid dimethyl ester
• 55045-01-7
• 1,4-Benzenedicarboxylic acid, 2-(acetyloxy)-, dimethyl ester
• VZKCUZFNIPGFQK-UHFFFAOYSA-N
• Dimethyl 2-(acetyloxy)terephthalate #
• DB-301928

• Inchi： 1S/C12H12O6/c1-7(13)18-10-6-8(11(14)16-2)4-5-9(10)12(15)17-3/h4-6H,1-3H3
• InChI Key： VZKCUZFNIPGFQK-UHFFFAOYSA-N
• SMILES： COC(C1C=C(OC(=O)C)C(C(OC)=O)=CC=1)=O

Computed Properties

• Exact Mass: 252.063
• Monoisotopic Mass: 252.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives